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Compound of Interest

Compound Name: Jmv 236

Cat. No.: B1672977

This document provides essential safety and logistical information for the proper disposal of
Jdmv 236, a technical petrolatum product. The following procedures are designed to guide
researchers, scientists, and drug development professionals in handling and disposing of this
material safely and in accordance with general safety guidelines.

It is imperative to consult and adhere to all applicable federal, state, and local regulations
regarding hazardous waste disposal, as these may vary and take precedence over the general
guidance provided below.

General Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. For Jmv 236, which is a form of petroleum jelly, standard laboratory
PPE such as safety glasses and gloves are recommended. If handling the substance in a
molten state, thermal burns are a significant hazard, and appropriate thermal protective gear
must be used.[1]

Work in a well-ventilated area.[2] General room ventilation is typically sufficient for use at room
temperature.[1] Avoid contact with eyes, and do not handle at temperatures above 40°C
(104°F) without proper protective equipment.[1]

Disposal of Uncontaminated Jmv 236
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For unused or uncontaminated Jmv 236, the recommended method of disposal is to treat it as
an oil-based waste product.

Recommended Disposal Method:

¢ Incineration: Dispose of in accordance with appropriate Federal, state, and local regulations,
which may include incineration.[1]

o Licensed Waste Disposal Contractor: For larger quantities, arrange for disposal through a
licensed waste disposal contractor.

Disposal of Contaminated Jmv 236 and Spill
Cleanup

In a laboratory setting, Jmv 236 may become contaminated with other chemicals, altering its
disposal requirements. The disposal method must account for the hazards of the contaminants.

Spill Cleanup Procedure:
» Restrict Access: Prevent unauthorized personnel from entering the spill area.

o Ensure Safety: If the material is molten, allow it to cool before cleanup. Be aware that spilled
material will make surfaces extremely slippery.

o Containment: For liquid spills, create a dike around the spill using an inert absorbent material
such as sand, earth, or vermiculite to prevent it from spreading or entering sewers and
waterways.

e Absorption: Absorb the spilled material with an inert substance.

o Collection: Carefully scrape or shovel the absorbed material into a suitable, sealable
container for disposal.

o Labeling: Clearly label the waste container as "IJmv 236 (Technical Petrolatum)
contaminated with [list contaminants]" and include the date and responsible person's name.
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» Disposal: Dispose of the contaminated waste in accordance with your institution's hazardous
waste procedures and local regulations. The presence of other chemicals will dictate the

specific disposal route.

Quantitative Data Summary

No specific quantitative data for disposal (e.g., concentration limits) was found in the provided
search results. Disposal procedures are primarily guided by the nature of the material and any
contaminants, as well as regulatory requirements.

Parameter Value Source
Flash Point >93.4°C / 200°F

NFPA Health Hazard 0

NFPA Flammability Hazard 1

NFPA Reactivity Hazard 0

Experimental Protocols

No specific experimental protocols for the disposal of Imv 236 were cited in the search results.
The disposal procedures are based on standard practices for oil-based laboratory waste and
information from Safety Data Sheets.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Imv
236.
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Caption: Decision workflow for the proper disposal of Imv 236.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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